2-Chloro-5-((4-methylpiperazin-1-yl)methyl)pyrazine

• Molecular Formula: C10H15ClN4
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 2-chloro-5-[(4-methylpiperazin-1-yl)methyl]pyrazine
• InChI: InChI=1S/C10H15ClN4/c1-14-2-4-15(5-3-14)8-9-6-13-10(11)7-12-9/h6-7H,2-5,8H2,1H3
• InChI Key: UWVPKGGPWXJQTA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CN=C(C=N2)Cl

Description

2-Chloro-5-((4-methylpiperazin-1-yl)methyl)pyrazine is a useful research compound. Its molecular formula is C10H15ClN4 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (870 mg) was added to a solution of 5-chloropyrazine-2-carbaldehyde (390 mg) and 1-methylpiperazine (0.335 mL) in acetonitrile (10 mL) at 0° C. The reaction mixture was stirred at room temperature for 4 hr. To the reaction mixture was added saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The obtained organic layer was washed successively with water and saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (basic silica gel, hexane/ethyl acetate) to give the title compound (285 mg).